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Compound of Interest

Compound Name: A-293

Cat. No.: B1666141

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of the
AAV-293 cell line. AAV-293 cells, derived from the Human Embryonic Kidney (HEK) 293 cell
line, are instrumental in the production of Adeno-Associated Virus (AAV) vectors. While the cell
line itself is generally considered to have low pathogenic potential to healthy individuals, it is
designated as Biosafety Level 2 (BSL-2) due to its human origin and its use in producing viral
vectors. Adherence to BSL-2 practices is mandatory to minimize exposure risks to personnel
and the environment.

Personal Protective Equipment (PPE)

The following PPE is required at all times when handling AAV-293 cells and derived materials.
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PPE Item Specification Purpose

) ) Protects skin and clothing from
Lab Coat Solid-front, back-closing gown o
contamination.

Prevents skin contact with cells

Gloves Nitrile, disposable
and reagents.
) Safety glasses with side Protects eyes from splashes

Eye Protection )

shields or goggles and aerosols.

) Required for splash-prone Provides an additional layer of

Face Shield ]

procedures protection for the face.

Operational Plan: Handling AAV-293 Cells

All procedures involving AAV-293 cells must be performed within a certified Class Il Biological
Safety Cabinet (BSC) to prevent the generation and release of aerosols.

1. Receiving and Storage:
e Upon receipt, inspect the cryovial for any damage.

o Immediately transfer the frozen vial to the vapor phase of a liquid nitrogen freezer for long-
term storage.

2. Thawing and Culturing:

e Pre-warm culture medium to 37°C.

» Thaw the vial rapidly (under 60 seconds) in a 37°C water bath.

o Decontaminate the exterior of the vial with 70% ethanol before opening inside the BSC.
e Slowly add the cells to a centrifuge tube containing pre-warmed medium.

o Centrifuge at a low speed (e.g., 100-200 x g) for 5-10 minutes to pellet the cells.

o Resuspend the cell pellet in fresh, pre-warmed medium and transfer to a culture flask.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

3.

Incubate at 37°C with 5% CO:s-.

Routine Cell Culture and Maintenance:

All media changes and passaging should be conducted in the BSC.
Use aseptic techniques to prevent contamination.

Avoid over-pressurizing pipettes to minimize aerosol generation.

Spill and Exposure Response

1.

Spill inside a Biological Safety Cabinet:

Leave the BSC running.

Cover the spill with paper towels and saturate with a 10% bleach solution.
Allow a contact time of at least 20 minutes.

Wipe up the spill and decontaminate the area and any affected equipment with 10% bleach,
followed by a 70% ethanol wipe to remove the corrosive bleach residue.

. Spill outside a Biological Safety Cabinet:

Evacuate the area and alert others.
Remove any contaminated clothing.
Wait 30 minutes for aerosols to settle before re-entering.

Follow the spill cleanup procedure described above, wearing appropriate PPE.

. Personal Exposure:

Skin Contact: Wash the affected area with soap and water for at least 15 minutes.

Eye Contact: Flush eyes with water for at least 15 minutes at an eyewash station.
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» Report all exposures to your institution's Environmental Health and Safety (EHS)

department.

Disposal Plan

All waste generated from the handling of AAV-293 cells is considered biohazardous and must

be decontaminated prior to disposal.

Waste Type Decontamination and Disposal Procedure

Aspirate liquid waste into a flask containing a

final concentration of 10% bleach. Allow a
Liquid Waste contact time of at least 20 minutes before

disposing down the sanitary sewer, in

accordance with institutional guidelines.

All solid waste (e.qg., flasks, pipettes, gloves)

Solid Waste ] )
must be collected in a biohazard bag.

All biohazard bags must be securely closed and
] ) autoclaved. Once autoclaved, the waste can be
Final Disposal _ _ _
disposed of in the regular trash, following

institutional procedures.

Experimental Workflow for Handling AAV-293 Cells
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Caption: Workflow for the safe handling of AAV-293 cells.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for AAV-293
Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666141#personal-protective-equipment-for-
handling-a-293]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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